Cas no 476307-29-6 (N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(phenylsulfanyl)propanamide)

• Product Name: N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(phenylsulfanyl)propanamide
• CAS No: 476307-29-6
• MF: C₁₇H₁₅BrN₂OS₂
• MW: 407.34780049324
• CID: 6028255
• PubChem ID: 5219454
• Update Time: 2025-10-31

N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(phenylsulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(phenylsulfanyl)propanamide
• (E)-N-(6-bromo-3-methylbenzo[d]thiazol-2(3H)-ylidene)-3-(phenylthio)propanamide
• Propanamide, N-(6-bromo-3-methyl-2(3H)-benzothiazolylidene)-3-(phenylthio)-
• F0440-0009
• 476307-29-6
• N-(6-bromo-3-methyl-1,3-benzothiazol-2-ylidene)-3-phenylsulfanylpropanamide
• N-(6-Bromo-3-methylbenzo[d]thiazol-2(3H)-ylidene)-3-(phenylthio)propanamide
• N-[(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-(phenylsulfanyl)propanamide
• AKOS024577629

• Inchi： 1S/C17H15BrN2OS2/c1-20-14-8-7-12(18)11-15(14)23-17(20)19-16(21)9-10-22-13-5-3-2-4-6-13/h2-8,11H,9-10H2,1H3
• InChI Key： IFEFTSWPNJJEKH-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=CC=C(Br)C=C2S1)(=O)CCSC1=CC=CC=C1

Computed Properties

• Exact Mass: 405.98092g/mol
• Monoisotopic Mass: 405.98092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 83.3Ų

Additional information on N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(phenylsulfanyl)propanamide

Recent Advances in the Study of N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(phenylsulfanyl)propanamide (CAS: 476307-29-6)

The compound N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(phenylsulfanyl)propanamide (CAS: 476307-29-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzothiazole core and phenylsulfanyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

One of the key areas of research has been the compound's role as a modulator of protein-protein interactions (PPIs). PPIs are critical in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and neurodegenerative disorders. Preliminary data suggest that 476307-29-6 exhibits selective binding affinity towards specific protein targets, making it a valuable candidate for further drug development. Structural-activity relationship (SAR) studies have been conducted to identify the pharmacophoric elements responsible for its bioactivity.

In addition to its potential therapeutic applications, recent synthetic chemistry efforts have focused on improving the yield and purity of 476307-29-6. Novel catalytic methods and green chemistry approaches have been employed to streamline its production, addressing previous challenges related to scalability and environmental impact. These advancements are crucial for facilitating future preclinical and clinical studies.

Furthermore, in vitro and in vivo studies have provided insights into the compound's pharmacokinetic and pharmacodynamic properties. Early results indicate favorable absorption and distribution profiles, although further optimization may be required to enhance its metabolic stability and reduce potential off-target effects. Collaborative efforts between academic and industrial researchers are underway to accelerate the translation of these findings into viable therapeutic agents.

In conclusion, the ongoing research on N-(2E)-6-bromo-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(phenylsulfanyl)propanamide (476307-29-6) highlights its multifaceted potential in drug discovery and development. Continued exploration of its biological mechanisms, coupled with advancements in synthetic methodologies, will be instrumental in unlocking its full therapeutic value. This compound represents a promising avenue for addressing unmet medical needs in various disease areas.